Methyl 2-(4-ethoxyphenyl)-6-methylquinoline-4-carboxylate

• IUPAC Name: methyl 2-(4-ethoxyphenyl)-6-methylquinoline-4-carboxylate
• InChI: InChI=1S/C20H19NO3/c1-4-24-15-8-6-14(7-9-15)19-12-17(20(22)23-3)16-11-13(2)5-10-18(16)21-19/h5-12H,4H2,1-3H3
• InChI Key: WTUCZUUNLIMYTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C)C(=C2)C(=O)OC
• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol

Description

Methyl 2-(4-ethoxyphenyl)-6-methyl-4-quinolinecarboxylate is an organic compound that belongs to the class of quinoline derivatives Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-(4-ethoxyphenyl)-6-methylquinoline-4-carboxylate typically involves the condensation of 4-ethoxybenzaldehyde with 2-amino-6-methylquinoline in the presence of a suitable catalyst. The reaction is followed by esterification with methyl chloroformate to yield the final product. The reaction conditions often include refluxing in an organic solvent such as ethanol or toluene, with the use of a base like potassium carbonate to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-(4-ethoxyphenyl)-6-methyl-4-quinolinecarboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxide derivatives.

Reduction: Reduction reactions can convert the quinoline ring to tetrahydroquinoline derivatives.

Substitution: Electrophilic substitution reactions can introduce different substituents onto the quinoline ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like bromine, chlorine, and various alkylating agents are employed under acidic or basic conditions.

Major Products

The major products formed from these reactions include quinoline N-oxides, tetrahydroquinoline derivatives, and various substituted quinoline compounds.

Scientific Research Applications

Methyl 2-(4-ethoxyphenyl)-6-methyl-4-quinolinecarboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex quinoline derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Methyl 2-(4-ethoxyphenyl)-6-methylquinoline-4-carboxylate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in cell proliferation, leading to its potential anticancer effects. The exact molecular targets and pathways are still under investigation.

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-(4-hydroxyphenyl)-6-methyl-4-quinolinecarboxylate
• Methyl 2-(4-methoxyphenyl)-6-methyl-4-quinolinecarboxylate
• Methyl 2-(4-chlorophenyl)-6-methyl-4-quinolinecarboxylate

Uniqueness

Methyl 2-(4-ethoxyphenyl)-6-methyl-4-quinolinecarboxylate is unique due to the presence of the ethoxy group, which can influence its chemical reactivity and biological activity. The ethoxy group can enhance the compound’s lipophilicity, potentially improving its ability to cross cell membranes and interact with intracellular targets.